3-Amino-5-(furan-2-YL)benzoic acid

• IUPAC Name: 3-amino-5-(furan-2-yl)benzoic acid
• InChI: InChI=1S/C11H9NO3/c12-9-5-7(10-2-1-3-15-10)4-8(6-9)11(13)14/h1-6H,12H2,(H,13,14)
• InChI Key: MNLIMLLSBOFYSG-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C11H9NO3
• DSSTOX Substance ID: DTXSID40688503
• Molecular Weight: 203.19 g/mol
• CAS No.: 1262010-42-3

Description

3-Amino-5-(furan-2-YL)benzoic acid is a benzoic acid derivative featuring an amino group at the 3-position and a furan-2-yl substituent at the 5-position. Recent studies highlight its role as a key intermediate in synthesizing anticancer agents. For instance, derivatives of this compound have demonstrated potent inhibition of HeLa cancer cell lines, with IC₅₀ values as low as 22.9 μg/ml, attributed to the presence of electron-withdrawing and aromatic substituents that enhance interactions with cellular targets .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is through the Suzuki-Miyaura coupling reaction, which involves the reaction of a boronic acid derivative of furan with a halogenated benzoic acid under palladium catalysis . The reaction conditions usually include a base such as potassium carbonate and a solvent like dimethylformamide, carried out under an inert atmosphere at elevated temperatures.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow chemistry and the use of automated reactors can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions: 3-Amino-5-(furan-2-YL)benzoic acid can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones under the influence of oxidizing agents like hydrogen peroxide.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as palladium on carbon with hydrogen gas.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in the presence of a catalyst.

Reduction: Palladium on carbon with hydrogen gas.

Substitution: Nitrating mixture (sulfuric acid and nitric acid) for nitration; halogenating agents like bromine for halogenation.

Major Products:

Oxidation: Furanones.

Reduction: Amino derivatives.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

3-Amino-5-(furan-2-YL)benzoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Explored as a lead compound in drug discovery for its potential therapeutic effects.

Industry: Utilized in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-Amino-5-(furan-2-YL)benzoic acid depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The furan ring can participate in π-π interactions with aromatic residues in proteins, while the amino and carboxyl groups can form hydrogen bonds, enhancing binding affinity and specificity .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The biological and physicochemical properties of benzoic acid derivatives are highly influenced by substituents. Below is a comparative analysis of 3-Amino-5-(furan-2-YL)benzoic acid with its structural analogs:

Table 1: Key Structural Analogs and Their Properties

Compound Name	Substituent(s)	Key Properties/Applications	Reference
3-Amino-5-(furan-2-YL)benzoic acid	Furan-2-yl	Anticancer activity (HeLa IC₅₀: 22.9 μg/ml)
3-Amino-5-(trifluoromethyl)benzoic acid	Trifluoromethyl	Enhanced lipophilicity; radiopharmaceutical applications
3-Amino-5-(methylcarbamoyl)benzoic acid	Methylcarbamoyl	Improved aqueous solubility; crystallizes at 225–228°C
Iopromide derivatives (e.g., 3-Amino-5-[[(2,3-dihydroxypropyl)amino]carbonyl]-2,4,6-triiodo-benzoic acid)	Triiodo, dihydroxypropyl groups	Radiocontrast agents for imaging
3-Amino-5-(3-methoxyphenyl)thiophene-2-carboxamide	Thiophene, methoxyphenyl	Altered electronic properties for optoelectronic applications

Key Observations :

• Furan vs.
• Trifluoromethyl Groups: The trifluoromethyl group in 3-Amino-5-(trifluoromethyl)benzoic acid enhances lipophilicity, improving blood-brain barrier penetration, which is critical for central nervous system-targeted drugs .
• Polar Substituents: The methylcarbamoyl group in 3-amino-5-(methylcarbamoyl)benzoic acid introduces hydrogen-bonding capacity, improving solubility but reducing membrane permeability compared to the parent compound .

Physicochemical Properties

• Acidity : The pKa of benzoic acid derivatives depends on substituent electronic effects. For example, electron-withdrawing groups (e.g., trifluoromethyl) lower pKa, increasing acidity, while electron-donating groups (e.g., methoxy) raise pKa .
• Extraction Efficiency : Benzoic acid derivatives with hydrophobic substituents (e.g., trifluoromethyl) exhibit higher distribution coefficients in membrane phases, enabling rapid extraction compared to polar analogs like acetic acid .

Biological Activity

3-Amino-5-(furan-2-yl)benzoic acid is an organic compound with significant potential in medicinal chemistry due to its unique structural features, which include a furan ring and an amino group attached to a benzoic acid moiety. This compound has garnered attention for its diverse biological activities, including anti-inflammatory, antioxidant, and potential anti-tumor properties.

Chemical Structure and Properties

• Molecular Formula : C11H9NO3
• Molecular Weight : 203.19 g/mol
• Structural Features : The compound consists of a benzoic acid core substituted with an amino group at the 3-position and a furan ring at the 5-position. This configuration is crucial for its biological activity.

The biological activity of 3-Amino-5-(furan-2-YL)benzoic acid is attributed to its ability to interact with various biological targets:

• Cyclooxygenase Enzymes : Preliminary studies suggest that this compound may inhibit cyclooxygenase (COX) enzymes, which play a critical role in the inflammatory response. This mechanism is similar to that of non-steroidal anti-inflammatory drugs (NSAIDs) .
• Antioxidant Activity : The furan ring is known for its antioxidant properties, allowing the compound to scavenge reactive oxygen species (ROS), thereby potentially mitigating oxidative stress in biological systems .
• Protein Interaction : The structural features enable π-π stacking interactions with aromatic amino acids in proteins, which may influence enzyme activity and protein-protein interactions .

Anti-inflammatory and Analgesic Properties

Research indicates that 3-Amino-5-(furan-2-YL)benzoic acid exhibits notable anti-inflammatory effects. Its structural similarities to NSAIDs suggest it could serve as a lead compound for developing new analgesics. In vitro studies have demonstrated its ability to reduce inflammation markers in cell cultures .

Antioxidant Effects

The compound's antioxidant capabilities have been highlighted in various studies, showing promise in protecting cells from oxidative damage. This property is particularly relevant in the context of diseases characterized by oxidative stress, such as neurodegenerative disorders .

Case Studies and Research Findings

Several studies have investigated the biological activities of compounds related to 3-Amino-5-(furan-2-YL)benzoic acid:

• Inhibition of Protein Degradation Pathways : A study demonstrated that benzoic acid derivatives could enhance the activity of proteolytic systems in human fibroblasts, indicating potential applications in aging and cellular health .
• Cytotoxicity Assessments : In vitro assays on various cancer cell lines indicated low cytotoxicity for related compounds, suggesting a favorable safety profile for further development .
• Comparative Studies : Research comparing similar compounds highlighted the unique properties of 3-Amino-5-(furan-2-YL)benzoic acid, particularly its enhanced anti-inflammatory activity due to the combination of amino and furan functionalities .

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Properties
3-Amino-5-(furan-2-YL)benzoic Acid	Amino and furan substituents on benzoic acid	Potential anti-inflammatory activity
3-Amino-4-(furan-2-YL)benzoic Acid	Amino group at a different position	Varying biological effects
3-(Furan-2-YL)benzoic Acid	No amino group	Focus on chemical properties
5-(Furan-2-YL)-2-hydroxybenzoic Acid	Hydroxyl instead of amino	Different reactivity

The comparative analysis underscores the distinctiveness of 3-Amino-5-(furan-2-YL)benzoic acid due to its dual functional groups, enhancing its therapeutic potential compared to other derivatives.